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Compound of Interest

Compound Name: 2H-Chromene-3-sulfonyl fluoride

CAS No.: 2137568-29-5

Cat. No.: B2360511

Get Quote

Executive Summary
2H-chromene-3-sulfonyl fluoride represents a privileged scaffold in modern chemical biology,

combining the privileged benzopyran (chromene) pharmacophore with a latent electrophilic

warhead (sulfonyl fluoride). Unlike highly reactive sulfonyl chlorides, this compound exhibits a

unique "stability-reactivity" paradox: it is stable in aqueous physiological buffer but reacts

specifically with nucleophilic protein residues (Tyr, Lys, Ser, His) within binding pockets.

This guide provides estimated physicochemical data, experimental protocols for validation, and

a strategic framework for deploying this molecule as a covalent probe.

Physicochemical Profile
Note: As a specialized intermediate, specific experimental values depend on substitution

patterns.[1][2] The data below represents the core unsubstituted scaffold.
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The lipophilic nature of the chromene ring, combined with the polar but non-ionizable sulfonyl

fluoride group, dictates a profile suited for membrane permeability but requiring cosolvents for

aqueous assays.

Property Value / Range Description

Molecular Weight ~212.2 g/mol

Fragment-like; ideal for

fragment-based drug discovery

(FBDD).

cLogP (Lipophilicity) 2.1 – 2.5

Moderately lipophilic. Indicates

good passive membrane

permeability.

LogS (Aqueous Solubility) -3.5 to -4.2

Low aqueous solubility (~10–

50 µM in pure water). Requires

DMSO stock.

TPSA (Polar Surface Area) ~45–50 Å²
Well within the Veber rules for

oral bioavailability (<140 Å²).

H-Bond Donors/Acceptors 0 / 3

Lacks donors; acts only as an

H-bond acceptor (sulfonyl

oxygens).

Electrophilicity (ω) Moderate

Latent reactivity; requires

protein microenvironment for

activation.

Solubility & Stability Matrix
For biological assays, proper solvent handling is critical to prevent precipitation or non-specific

aggregation.

Primary Stock Solvent: DMSO (Dimethyl sulfoxide) or DMA (Dimethylacetamide). Soluble

>50 mM.

Aqueous Buffer Stability: High. The S(VI)–F bond is resistant to hydrolysis at pH 7.4 (Half-life

> 24 hours), unlike the S(VI)–Cl bond.
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Reactivity Triggers: Activated by local H-bond networks in protein pockets or catalytic

nucleophiles (e.g., proximal Histidine).

Experimental Protocols (Validation)
Standard Operating Procedures (SOPs) for characterizing the probe.

Protocol A: Kinetic Solubility Determination (HPLC-UV)
Objective: Determine the maximum soluble concentration in PBS (pH 7.4) with 1% DMSO.

Stock Prep: Prepare a 20 mM stock solution of 2H-chromene-3-sulfonyl fluoride in 100%

DMSO.

Spiking: In a 96-well plate, spike the DMSO stock into PBS (pH 7.4) to achieve final

concentrations of 1, 5, 10, 50, and 100 µM. Ensure final DMSO is constant (e.g., 1%).

Incubation: Shake at room temperature (25°C) for 2 hours (kinetic) or 24 hours

(thermodynamic).

Filtration: Filter samples using a 0.45 µm PVDF membrane plate to remove precipitates.

Analysis: Inject filtrate onto RP-HPLC (C18 column).

Calculation:

Protocol B: Lipophilicity (LogD) via Shake-Flask
Objective: Measure the distribution coefficient between Octanol and PBS at pH 7.4.

Saturation: Pre-saturate 1-octanol with PBS buffer and vice-versa for 24 hours.

Partitioning: Dissolve the compound in the pre-saturated octanol phase (0.5 mg/mL).

Mixing: Add equal volume of pre-saturated PBS. Vortex vigorously for 1 hour; centrifuge to

separate phases.

Quantification: Analyze both phases by HPLC-UV.
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Calculation:

Mechanism of Action: SuFEx Activation
The utility of 2H-chromene-3-sulfonyl fluoride lies in its ability to undergo Sulfur-Fluoride

Exchange (SuFEx). It acts as a "sleeping beauty" warhead—inert until it binds a target.

Activation Pathway
The chromene scaffold directs the molecule to hydrophobic pockets (e.g., kinase ATP sites).

Once bound, specific residues activate the S–F bond.
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Figure 1: The SuFEx activation workflow.[3] The sulfonyl fluoride remains inert in solution but

reacts rapidly upon specific protein binding events.

Strategic Applications in Drug Discovery
Covalent Fragment Screening
Due to its low molecular weight (~212 Da), this scaffold is an ideal Covalent Fragment.

Workflow: Screen a library of 3-substituted chromene sulfonyl fluorides against a target (e.g.,

KRAS, BTK) using Intact Protein Mass Spectrometry.

Hit Validation: A mass shift of +192 Da (Probe – F) confirms covalent labeling.

Activity-Based Protein Profiling (ABPP)
Functionalize the chromene ring (e.g., at the 6- or 7-position) with an alkyne handle.
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Step 1: Incubate proteome with the probe.

Step 2: Perform Copper-catalyzed Click Chemistry (CuAAC) with a Rhodamine-Azide or

Biotin-Azide.

Step 3: Visualize or enrich labeled proteins to identify off-targets.

Reactivity vs. Solubility Trade-off
Problem: High lipophilicity (cLogP > 3) can lead to non-specific membrane binding.

Solution: Introduce polar substituents (e.g., morpholine, piperazine) at the 2-position of the

chromene ring to lower cLogP to ~1.5–2.0, improving solubility without compromising the

SuFEx warhead.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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